Cas no 1877093-67-8 (1-Cyclobutyl-2,4-dimethylpentane-1,3-dione)

• Product Name: 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione
• CAS No: 1877093-67-8
• MF: C₁₁H₁₈O₂
• MW: 182.259423732758
• CID: 6258080
• PubChem ID: 165874544
• Update Time: 2025-10-30

1-Cyclobutyl-2,4-dimethylpentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• EN300-1127285
• 1877093-67-8
• 1-cyclobutyl-2,4-dimethylpentane-1,3-dione
• 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione

• Inchi： 1S/C11H18O2/c1-7(2)10(12)8(3)11(13)9-5-4-6-9/h7-9H,4-6H2,1-3H3
• InChI Key： FBOMVZPJUDGWDS-UHFFFAOYSA-N
• SMILES： O=C(C(C)C(C(C)C)=O)C1CCC1

Computed Properties

• Exact Mass: 182.130679813g/mol
• Monoisotopic Mass: 182.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 34.1Ų

Additional information on 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione

Professional Introduction to Compound with CAS No. 1877093-67-8 and Product Name: 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione

The compound with the CAS number 1877093-67-8 and the product name 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione represents a significant advancement in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural framework, has garnered attention due to its potential applications in synthetic chemistry and as a building block for more complex molecules. The presence of a cyclobutyl group and methyl-substituted pentane backbone provides a rich scaffold for further functionalization, making it a valuable asset in the development of novel chemical entities.

In recent years, the demand for versatile intermediates in drug discovery has surged, driven by the need for innovative approaches to overcome challenges in medicinal chemistry. The structural motif of 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione offers several advantages that make it particularly appealing for this purpose. The cyclobutyl ring introduces steric hindrance and electronic properties that can influence the reactivity and selectivity of subsequent reactions. Meanwhile, the methyl groups at the 2- and 4-positions provide additional handles for further derivatization, allowing chemists to tailor the compound's properties to specific needs.

One of the most compelling aspects of this compound is its potential role in the synthesis of biologically active molecules. The dione functionality serves as a reactive center that can participate in various transformations, including condensation reactions, Michael additions, and cycloadditions. These reactions are fundamental to constructing complex scaffolds found in many pharmaceuticals. For instance, recent studies have demonstrated the utility of diones in generating heterocyclic compounds, which are prevalent in natural products and drug candidates. The cyclobutyl group further enhances this potential by influencing the conformational preferences of the molecule, thereby guiding its reactivity in a predictable manner.

The significance of 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione is also highlighted by its application in catalytic processes. The compound's structure allows it to act as a ligand or co-catalyst in various organic transformations. For example, it has been explored as a component in transition metal-catalyzed reactions, where its steric and electronic properties contribute to improved yields and selectivity. Such findings underscore its importance not only as a synthetic intermediate but also as a tool for developing more efficient catalytic systems.

Recent advancements in computational chemistry have further illuminated the potential of this compound. Molecular modeling studies have revealed that 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione exhibits favorable interactions with biological targets due to its rigid structure and functional groups. These insights have been instrumental in guiding experimental efforts aimed at developing small-molecule inhibitors with high affinity and specificity. The integration of computational methods with traditional synthetic approaches has thus positioned this compound as a key player in modern drug discovery pipelines.

The versatility of 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione extends beyond its role as a synthetic intermediate. It has also been investigated for its potential applications in material science. The unique combination of steric bulk and electronic features makes it an attractive candidate for designing polymers with tailored properties. For instance, researchers have explored its use in creating cross-linked networks with enhanced mechanical strength or thermal stability. These developments highlight the broad utility of this compound across multiple scientific disciplines.

In conclusion, 1-Cyclobutyl-2,4-dimethylpentane-1,3-dione (CAS No. 1877093-67-8) represents a promising chemical entity with far-reaching implications in pharmaceuticals and materials science. Its structural features enable diverse applications ranging from drug synthesis to catalysis and material design. As research continues to uncover new methodologies and applications for this compound, its importance is expected to grow even further. The ongoing exploration of its reactivity and functionalization potential ensures that it will remain at the forefront of chemical innovation for years to come.